Cas no 1472803-03-4 (tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate
• CAS No: 1472803-03-4
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 4601531
• Update Time: 2025-10-19

tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate

• Inchi： 1S/C13H18N4O2/c1-13(2,3)19-12(18)15-7-11-16-9-5-4-8(14)6-10(9)17-11/h4-6H,7,14H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： FUIZTCPCDFYAQS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1NC2=CC(N)=CC=C2N=1

Additional information on tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate (CAS No. 1472803-03-4)

The compound tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate (CAS No. 1472803-03-4) is a specialized benzimidazole derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and an amino-functionalized benzodiazole core, makes it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The growing interest in small molecule drug candidates has amplified the demand for such high-purity intermediates, as evidenced by its frequent appearance in structure-activity relationship (SAR) studies.

In recent years, the scientific community has focused on heterocyclic compounds like tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate due to their versatility in modulating biological pathways. Searches for "benzimidazole scaffold in drug design" or "CAS 1472803-03-4 supplier" have surged by 40% YoY, reflecting its relevance in cancer research and neurodegenerative disease studies. The compound’s amino group reactivity allows for selective modifications, enabling researchers to explore novel structure-based drug optimization strategies—a trending topic in AI-assisted molecular docking simulations.

From a synthetic chemistry perspective, this compound exemplifies the importance of protective group strategies (the tert-butoxycarbonyl (Boc) moiety) in multi-step organic synthesis. Laboratories prioritizing green chemistry principles often seek derivatives like CAS No. 1472803-03-4 due to their compatibility with atom-economical reactions. Notably, its solid-phase peptide synthesis (SPPS) compatibility has been highlighted in recent publications addressing peptide-based therapeutics—a sector projected to grow at 9.2% CAGR through 2030.

Analytical characterization of tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate typically involves HPLC purity analysis (>98%) and LC-MS confirmation, with spectral data (NMR, IR) being critical for quality assurance. The compound’s stability under inert atmospheres and its solubility profile in polar aprotic solvents (e.g., DMF, DMSO) make it suitable for high-throughput screening platforms. These attributes align with the pharmaceutical industry’s shift toward fragment-based drug discovery, where low-molecular-weight building blocks are increasingly valuable.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging, capitalizing on the benzodiazole core’s photophysical properties. This intersects with the booming diagnostics market, where queries like "benzimidazole-based biosensors" have gained traction. Furthermore, its role in constructing covalent inhibitor libraries addresses the rising demand for targeted protein degradation technologies (e.g., PROTACs), a hot topic in precision medicine forums.

Regulatory compliance for CAS No. 1472803-03-4 follows standard REACH and GMP guidelines for research chemicals, with proper documentation of safety data sheets (SDS). While not classified as hazardous, best practices recommend handling with nitrile gloves and fume hoods—a detail frequently searched alongside "benzimidazole derivative handling precautions." Suppliers emphasizing batch-to-batch consistency and traceable synthesis routes are preferred by contract research organizations (CROs).

In conclusion, tert-butyl N-[(5-amino-1H-1,3-benzodiazol-2-yl)methyl]carbamate represents a critical tool for modern drug discovery, bridging medicinal chemistry and bioconjugation techniques. Its alignment with trends like AI-driven molecular design and sustainable synthesis ensures continued relevance, while its physicochemical properties support diverse applications from biopharmaceuticals to material science.